Cas no 91296-11-6 (Cyclopentanemethanol,4-(2-amino-6-chloro-9H-purin-9-yl)-2-hydroxy-, (1R,2S,4R)-rel-)

• Product Name: Cyclopentanemethanol,4-(2-amino-6-chloro-9H-purin-9-yl)-2-hydroxy-, (1R,2S,4R)-rel-
• CAS No: 91296-11-6
• MF: C₁₁H₁₄ClN₅O₂
• MW: 283.714160442352
• CID: 819609
• PubChem ID: 321807
• Update Time: 2025-04-19

Cyclopentanemethanol,4-(2-amino-6-chloro-9H-purin-9-yl)-2-hydroxy-, (1R,2S,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanemethanol,4-(2-amino-6-chloro-9H-purin-9-yl)-2-hydroxy-, (1R,2S,4R)-rel-
• 4-(2-amino-6-chloropurin-9-yl)-2-(hydroxymethyl)cyclopentan-1-ol
• CHEMBL286384
• SCHEMBL7140801
• NSC-275630
• DTXSID50313718
• 91296-11-6
• NSC275630

• Inchi： 1S/C11H14ClN5O2/c12-9-8-10(16-11(13)15-9)17(4-14-8)6-1-5(3-18)7(19)2-6/h4-7,18-19H,1-3H2,(H2,13,15,16)
• InChI Key： KMURQHWZQUUEGV-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=C(N)N=1)N(C=N2)C1CC(C(CO)C1)O

Computed Properties

• Exact Mass: 283.084
• Monoisotopic Mass: 283.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.89
• Boiling Point: 621.4°Cat760mmHg
• Flash Point: 329.6°C
• Refractive Index: 1.85
• PSA: 110.08000
• LogP: 0.94740